Cas no 133099-84-0 (Benzene, 1-bromo-3-methoxy-2,5-bis(methoxymethoxy)-)

• Product Name: Benzene, 1-bromo-3-methoxy-2,5-bis(methoxymethoxy)-
• CAS No: 133099-84-0
• MF: C₁₁H₁₅BrO₅
• MW: 307.137803316116
• CID: 1236647
• PubChem ID: 11077667
• Update Time: 2025-04-20

Benzene, 1-bromo-3-methoxy-2,5-bis(methoxymethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-methoxy-2,5-bis(methoxymethoxy)-
• 1-bromo-3-methoxy-2,5-bis(methoxymethoxy)benzene
• DTXSID90454437
• 133099-84-0

• Inchi： 1S/C11H15BrO5/c1-13-6-16-8-4-9(12)11(17-7-14-2)10(5-8)15-3/h4-5H,6-7H2,1-3H3
• InChI Key： SYICHUZHCQLBNX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OCOC)OC)OCOC

Computed Properties

• Exact Mass: 306.01025
• Monoisotopic Mass: 306.01029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.15